molecular formula C20H24N2O6S2 B253765 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide

Cat. No. B253765
M. Wt: 452.5 g/mol
InChI Key: HUOPGGWUOXLWMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide, also known as SITS, is a sulfonamide compound that has been widely used in scientific research. It is a potent inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. SITS has been extensively studied for its biochemical and physiological effects, as well as its potential applications in various fields of research.

Mechanism of Action

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide exerts its inhibitory effect on carbonic anhydrase by binding to the active site of the enzyme, thereby preventing the hydration of carbon dioxide. This leads to a decrease in the production of bicarbonate ions, which are important for maintaining acid-base balance in the body. 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide has also been shown to inhibit the activity of other enzymes, such as esterases and proteases, although the mechanism of this inhibition is not well understood.
Biochemical and Physiological Effects
4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity in various tissues and organs. It has also been shown to affect the transport of ions across cell membranes, as well as the metabolism of various drugs and toxins. In addition, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide has been shown to have anti-inflammatory and antioxidant effects, although the mechanisms underlying these effects are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide in lab experiments is its high potency and specificity for carbonic anhydrase inhibition. This allows researchers to study the role of this enzyme in various biological processes with a high degree of precision. However, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide also has some limitations, such as its potential toxicity and the fact that it may affect other enzymes and metabolic pathways in addition to carbonic anhydrase.

Future Directions

There are a number of future directions for research involving 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide, including the development of more potent and selective carbonic anhydrase inhibitors for use in cancer therapy and other applications. Other potential areas of research include the investigation of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide as a tool for studying the role of carbonic anhydrase in neurological disorders, such as Alzheimer's disease, and the development of new methods for synthesizing and modifying 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide and related compounds.

Synthesis Methods

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide can be synthesized through a series of chemical reactions, starting with the reaction of 4-isopropoxyphenylamine with 2,6-dimethylbenzenesulfonyl chloride. The resulting intermediate is then reacted with isothiocyanic acid to form the isothiourea derivative, which is subsequently oxidized to form 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide.

Scientific Research Applications

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide has been used in a wide range of scientific research applications, including biochemistry, pharmacology, and physiology. It is commonly used as a tool to study the role of carbonic anhydrase in various biological processes, such as acid-base balance, respiration, and ion transport. 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide has also been used to investigate the effects of carbonic anhydrase inhibitors on cancer cells, as well as their potential use as anti-tumor agents.

properties

Product Name

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-isopropoxyphenyl)-2,6-dimethylbenzenesulfonamide

Molecular Formula

C20H24N2O6S2

Molecular Weight

452.5 g/mol

IUPAC Name

2,6-dimethyl-N-(4-propan-2-yloxyphenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide

InChI

InChI=1S/C20H24N2O6S2/c1-13(2)28-18-7-5-16(6-8-18)21-30(26,27)20-14(3)11-17(12-15(20)4)22-19(23)9-10-29(22,24)25/h5-8,11-13,21H,9-10H2,1-4H3

InChI Key

HUOPGGWUOXLWMF-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1S(=O)(=O)NC2=CC=C(C=C2)OC(C)C)C)N3C(=O)CCS3(=O)=O

Canonical SMILES

CC1=CC(=CC(=C1S(=O)(=O)NC2=CC=C(C=C2)OC(C)C)C)N3C(=O)CCS3(=O)=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.